Cas no 1314378-16-9 (Bis-PEG3-NHS Ester)

Bis-PEG3-NHS Ester is a versatile cross-linking agent designed for protein and biomolecule conjugation. Its primary advantage lies in its ability to form covalent bonds with amino groups, facilitating the attachment of various molecules. The PEG3 linker enhances stability and reduces non-specific interactions, making it suitable for applications in bioconjugation and immunoassays.
Bis-PEG3-NHS Ester structure
Bis-PEG3-NHS Ester structure
Product Name:Bis-PEG3-NHS Ester
CAS No:1314378-16-9
MF:C18H24N2O11
MW:444.389966011047
MDL:MFCD20227484
CID:2089315
Update Time:2025-10-17

Bis-PEG3-NHS Ester Chemical and Physical Properties

Names and Identifiers

    • bis(2,5-dioxopyrrolidin-1-yl) 3,3'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))dipropanoate
    • 1,1'-{Oxybis[2,1-ethanediyloxy(1-oxo-3,1-propanediyl)oxy]}di(2,5- pyrrolidinedione)
    • bis(2,5-dioxopyrrolidin-1-yl) 3,3’-(2,2’-oxybis(ethane-2,1-diyl)bis(oxy))dipropanoate
    • Bis-PEG3-NHS Ester
    • NHS-2-NHS
    • Bis(2,5-dioxopyrrolidin-1-yl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropanoate
    • bis(2,5-dioxopyrrolidin-1-yl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropionate
    • NHS-PEG2-NHS
    • C18H24N2O11
    • 6551AJ
    • Bis(succinimidyl) 3,3'-((oxybis(ethane-2,1-diyl))bis(oxy))dipropanoate
    • (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]
    • MDL: MFCD20227484
    • Inchi: 1S/C18H24N2O11/c21-13-1-2-14(22)19(13)30-17(25)5-7-27-9-11-29-12-10-28-8-6-18(26)31-20-15(23)3-4-16(20)24/h1-12H2
    • InChI Key: OPGNUERFYQLUNP-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 444.13800
  • Monoisotopic Mass: 444.13800959 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 16
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 444.4
  • XLogP3: -2.3
  • Topological Polar Surface Area: 155

Experimental Properties

  • PSA: 155.05000
  • LogP: -1.09340

Bis-PEG3-NHS Ester Security Information

  • Storage Condition:(BD316480)

Bis-PEG3-NHS Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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S e l l e c k ZHONG GUO
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¥2470.85 2022-04-26
TRC
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$ 155.00 2023-04-18
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